molecular formula C₁₄H₁₂O₅ B1144707 3,4,5-Trihydroxybenzoic acid benzyl ester CAS No. 50888-96-5

3,4,5-Trihydroxybenzoic acid benzyl ester

Cat. No. B1144707
CAS RN: 50888-96-5
M. Wt: 260.24
InChI Key:
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Description

3,4,5-Trihydroxybenzoic acid, also known as Gallic acid, is a trihydroxybenzoic acid with the formula C6H2(OH)3CO2H . It is classified as a phenolic acid and is found in gallnuts, sumac, witch hazel, tea leaves, oak bark, and other plants . It is a white solid, although samples are typically brown owing to partial oxidation . Salts and esters of gallic acid are termed "gallates" .


Molecular Structure Analysis

The molecular structure of 3,4,5-Trihydroxybenzoic acid is available as a 2D Mol file or as a computed 3D SD file .


Chemical Reactions Analysis

3,4,5-Trihydroxybenzoic acid is used as a starting material for the preparation of psychedelic alkaloid mescaline . It is also used to produce polyesters based on phloretic acid and gallic acid . In addition to this, it is used in the preparation of its esters such as methyl gallate, ethyl gallate, propyl gallate, octyl gallate, and doceyl gallate .


Physical And Chemical Properties Analysis

The physical and chemical properties of 3,4,5-Trihydroxybenzoic acid include a molecular weight of 170.12 g/mol . It is a white solid, although samples are typically brown owing to partial oxidation . More detailed properties like density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, acidity, magnetic susceptibility, and solubility in water are available .

Safety And Hazards

3,4,5-Trihydroxybenzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

benzyl 3,4,5-trihydroxybenzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12O5/c15-11-6-10(7-12(16)13(11)17)14(18)19-8-9-4-2-1-3-5-9/h1-7,15-17H,8H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HPCCQNGKAFBWAU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)COC(=O)C2=CC(=C(C(=C2)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

GallicAcidBenzylEster

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